![molecular formula C21H27N3O B5762993 2-(3,4-dimethylphenyl)-N-[4-(4-methyl-1-piperazinyl)phenyl]acetamide](/img/structure/B5762993.png)
2-(3,4-dimethylphenyl)-N-[4-(4-methyl-1-piperazinyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dimethylphenyl)-N-[4-(4-methyl-1-piperazinyl)phenyl]acetamide is a chemical compound commonly known as DMXAA. It was first synthesized in the 1990s and has since been studied extensively for its potential use in cancer treatment.
Scientific Research Applications
DMXAA has been studied for its potential use in cancer treatment. It has been shown to have anti-tumor effects in various types of cancer, including lung, breast, and colon cancer. DMXAA works by activating the immune system to attack cancer cells and by disrupting the blood supply to tumors.
Mechanism of Action
DMXAA works by activating the immune system to attack cancer cells. It does this by stimulating the production of cytokines, which are signaling molecules that help regulate the immune response. DMXAA also disrupts the blood supply to tumors by causing the blood vessels to leak and collapse.
Biochemical and Physiological Effects
DMXAA has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of cytokines, including tumor necrosis factor-alpha (TNF-alpha) and interferon-alpha (IFN-alpha). It also causes the blood vessels in tumors to leak and collapse, which disrupts the blood supply to the tumor.
Advantages and Limitations for Lab Experiments
DMXAA has several advantages for lab experiments. It has been shown to be effective in multiple types of cancer, and it can be administered orally or intravenously. However, there are also limitations to its use. DMXAA has been shown to have toxic effects on the liver, and it can cause fever and flu-like symptoms in patients.
Future Directions
There are several future directions for research on DMXAA. One area of research is to investigate its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy. Another area of research is to investigate the mechanisms by which DMXAA activates the immune system and disrupts the blood supply to tumors. Additionally, researchers could investigate ways to reduce the toxic effects of DMXAA on the liver and other organs.
Synthesis Methods
DMXAA can be synthesized through a multi-step process starting with the reaction of 3,4-dimethylbenzaldehyde with acetic anhydride to form 2-(3,4-dimethylphenyl)acetic acid. This is then reacted with thionyl chloride to form 2-(3,4-dimethylphenyl)acetyl chloride, which is then reacted with 4-(4-methyl-1-piperazinyl)aniline to form DMXAA.
properties
IUPAC Name |
2-(3,4-dimethylphenyl)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O/c1-16-4-5-18(14-17(16)2)15-21(25)22-19-6-8-20(9-7-19)24-12-10-23(3)11-13-24/h4-9,14H,10-13,15H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZUIOTHZIJAECK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CC(=O)NC2=CC=C(C=C2)N3CCN(CC3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.